N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]propanamide

• IUPAC Name: N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]propanamide
• InChI: InChI=1S/C16H13FN2O2/c1-2-15(20)18-12-7-8-14-13(9-12)19-16(21-14)10-3-5-11(17)6-4-10/h3-9H,2H2,1H3,(H,18,20)
• InChI Key: YCXVMYISLZKCSN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

“N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]propanamide” is a complex organic compound. It contains a benzoxazole ring, which is a type of aromatic organic compound that is a fusion of benzene and oxazole. The molecule also contains a fluorophenyl group, which is a phenyl group (a functional group made up of six carbon atoms in a cyclic arrangement) with a fluorine atom attached.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves the formation of the benzoxazole ring, possibly through a cyclization reaction, followed by the attachment of the fluorophenyl group and the propanamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzoxazole ring, the fluorophenyl group, and the propanamide group. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzoxazole ring, the fluorophenyl group, and the propanamide group. The benzoxazole ring is aromatic and therefore relatively stable, but it can participate in electrophilic substitution reactions. The fluorine atom in the fluorophenyl group is highly electronegative, which could make this group a site of reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. For example, the presence of the fluorine atom could influence its polarity, and the benzoxazole ring could contribute to its aromaticity.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, future research could involve studying its pharmacological effects, optimizing its structure for better activity, and conducting clinical trials.